![molecular formula C21H23N3O2 B5678176 2-(2,3-dihydro-1H-inden-1-yl)-N-[(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)methyl]acetamide](/img/structure/B5678176.png)
2-(2,3-dihydro-1H-inden-1-yl)-N-[(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)methyl]acetamide
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Overview
Description
Synthesis Analysis
Synthesis of structurally complex acetamide derivatives, including those related to the specified compound, involves multi-step organic reactions. These processes typically start with the formation of core structures followed by functional group modifications. For example, derivatives of benzimidazole and benzofuran have been synthesized and characterized using NMR, HRMS, and X-ray diffraction, indicating the critical role of such methods in confirming molecular structures.
Molecular Structure Analysis
The molecular structure of acetamide derivatives is characterized using techniques such as NMR, FTIR, and single-crystal X-ray diffraction. These methods provide insights into the atomic arrangement, molecular geometry, and intermolecular interactions, such as hydrogen bonding and π-π stacking, which contribute to the stability and properties of the compound.
Chemical Reactions and Properties
Acetamide derivatives undergo various chemical reactions, including cyclocondensation, acylation, and alkylation, leading to the formation of novel compounds with potential biological activities. The reactivity is often influenced by the presence of functional groups, such as amide, thioether, and benzimidazole moieties, which can participate in nucleophilic and electrophilic reactions.
Physical Properties Analysis
The physical properties of acetamide derivatives, such as solubility, melting point, and crystalline structure, are determined by their molecular structure. For instance, the crystallographic analysis reveals the molecular packing, which can affect the compound's solubility in different solvents, a crucial factor for its application in various fields.
Chemical Properties Analysis
The chemical properties, including acidity (pKa) and stability of acetamide derivatives, are crucial for their potential applications. Determination of pKa values through UV spectroscopy aids in understanding the compound's behavior in different pH environments. Moreover, the stability of these compounds under various conditions is essential for their practical application, requiring detailed investigation.
References
- (Hu Jingqian et al., 2016) - Synthesis, Crystal Structure, and Biological Activity of 2-((2,2-Dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(3-(furan-2-yl)-1-phenyl-1H-pyrazol-5-yl)acetamide.
- (M. Duran, M. Canbaz, 2013) - pKa Determination of Newly Synthesized N-(benzothiazole-2-yl)-2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)acetamide Derivatives.
- (F. Troxler, H. Weber, 1974) - Synthese von Pyrimido[1,2‐a]benzimidazolen durch Umsetzung von 2‐Aminobenzimidazol mit Acetylendicarbonsäure‐dimethylester und ihre Überführung in Imidazo[1,2‐a]benzimidazole.
properties
IUPAC Name |
2-(2,3-dihydro-1H-inden-1-yl)-N-[(1,3-dimethyl-2-oxobenzimidazol-5-yl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3O2/c1-23-18-10-7-14(11-19(18)24(2)21(23)26)13-22-20(25)12-16-9-8-15-5-3-4-6-17(15)16/h3-7,10-11,16H,8-9,12-13H2,1-2H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLPZRKFGGJWSQL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(C=C2)CNC(=O)CC3CCC4=CC=CC=C34)N(C1=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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